N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine

• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: 3-N-benzyl-3-N,4-dimethylbenzene-1,3-diamine
• InChI: InChI=1S/C15H18N2/c1-12-8-9-14(16)10-15(12)17(2)11-13-6-4-3-5-7-13/h3-10H,11,16H2,1-2H3
• InChI Key: SFQLDEMGYYJIKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)N(C)CC2=CC=CC=C2

Description

N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine is a useful research compound. Its molecular formula is C15H18N2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

SnCl2-dihydrate (1117 mg, 4.95 mmol) is added to a solution of N-Benzyl-N,2-dimethyl-5-nitro-aniline (247 mg, 0.96 mmol) in methanol (10 mL) and conc. HCl (1 mL). After boiling under reflux for 2.5 h, volatiles are evaporated under reduced pressure and the residue is partitioned between EtOAc and water, the pH being adjusted to approx. 10 by the addition of 2N NaOH. The organic layer is washed with sat. brine, dried (Na2SO4), and evaporated. Chromatography of the residue (silica gel, hexanes/EtOAc 3:2) yields N3-benzyl-N3,4-dimethyl-benzene-1,3-diamine.